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Compound Focus: Allyloxy propanol

CAS No.: 6180-67-2

Cat. No.: S3715536

Fundamental Chemical Profiles

The table below summarizes the basic identities and properties of allyl glycidyl ether (AGE) and two other

common glycidyl ethers for context.

Propert Allyl Glycidyl Ether Bisphenol A Diglycidyl Ether  Phenyl Glycidyl
HA (AGE) [1] (DGEBA) [2] Ether (PGE) [2]
Chemical Bifunctional: Epoxide Polyfunctional epoxide mixture ~ Monofunctional
Structure ring & alkene group [1] (monomer to tetramer) [2] epoxide [2]
Appearance Colorless liquid [1] Medium viscosity liquid (typical ~ Colorless liquid [2]
commercial form) [2]
Molecular 114.144 g-mol~1 [1] Not specified for pure Not specified
Weight monomer
Density 0.97 g/mL at 20°C [1] Not specified 1.1092 at 20°C [2]
Boiling Point 154°C [1] Not specified 245°C [2]
Solubility in 14% at 20°C [1] Not specified Nearly insoluble
Water (0.24%) [2]
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Provert Allyl Glycidyl Ether Bisphenol A Diglycidyl Ether  Phenyl Glycidyl
i/ (AGE) [1] (DGEBA) [2] Ether (PGE) [2]
Vapor 2 mmHg at 20°C [1] Not specified 0.01 mmHg at 25°C

Pressure [2]
Reactivity Epoxide ring; Alkene Epoxide rings [2] Epoxide ring [2]
group [1]

Reactivity and Applications

The bifunctional nature of Allyl Glycidyl Ether gives it a unique and versatile reactivity profile, which is

summarized in the diagram below.
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The key feature of AGE is that the epoxide and alkene groups can be reacted selectively, allowing for the

sequential construction of complex polymer architectures [1].
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e As a Reactive Modifier: In epoxy resin systems, monofunctional glycidy! ethers like PGE and AGE
act as "chain stoppers.” They reduce viscosity during processing and control cross-linking density by
reacting with the resin's hydroxyl groups, which fine-tunes the final material's mechanical properties
[2].

¢ Synthetic Pathway to Allyloxy Propanol Derivatives: The reaction of arenediazonium
tetrafluoroborates with 3-(allyloxy)propane-1,2-diol in the presence of thiocyanates yields 3-(3-aryl-
2-thiocyanatopropoxy)propane-1,2-diols. This demonstrates how an allyloxy-propanol structure can
be functionalized, though the presence of hydroxy groups was noted to render the molecule less
reactive than allyl derivatives without such groups [3].

Toxicity and Safety Considerations

Handling these compounds requires caution due to their reactive nature and associated health risks.

¢ Allyl Glycidyl Ether (AGE): Classified as poisonous and a mild irritant, with hazards including
potential skin and respiratory sensitization [1]. The National Institute for Occupational Safety and
Health (NIOSH) recommends a exposure limit of 5 ppm (TWA) [1].

e Phenyl Glycidyl Ether (PGE): Has been shown to form adducts with DNA and hemoglobin, which is
a mechanism linked to its genotoxicity and carcinogenicity [4].

¢ General Reactivity: As epoxides, glycidyl ethers are highly reactive with nucleophiles, including
those in proteins and nucleic acids. This reactivity is the basis for their toxicity [2].

Suggested Experimental Protocols for Comparison

To objectively compare the reactivity of allyloxy propanels and glycidyl ethers, you could adapt the

following methodologies from the literature. The workflow for such a comparative study is outlined below.
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1. Polymerization Kinetics via In situ '"H NMR [5]

e Objective: Determine reactivity ratios and understand copolymer microstructure.

e Method: Conduct anionic ring-opening copolymerization (AROP) of the glycidyl ether with another
monomer (e.g., Ethoxy ethyl glycidyl ether) in a deuterated solvent directly in an NMR tube. Monitor
the consumption of monomers in real-time by tracking the disappearance of characteristic proton
signals (e.g., epoxide rings). Use this data to calculate reactivity ratios, which indicate whether the
copolymer formed is random, alternating, or block-like.

2. Analysis of Thermo-Responsive Behavior [5]

¢ Objective: Compare the functional performance of resulting copolymers.
¢ Method:

o Turbidimetry: Prepare aqueous solutions of the synthesized polymers and place them in a
temperature-controlled UV/Vis spectrometer. Measure the transmittance of light (e.g., at 500
nm) while gradually increasing the temperature. The cloud point temperature (Tcp) is defined as
the temperature at which transmittance drops to 50%.

o Temperature-dependent *H NMR: For greater accuracy, record H NMR spectra of the
polymer in D20 at increasing temperatures. The disappearance of polymer proton signals as
temperature passes the Tcp provides a molecular-level confirmation of phase separation.

3. Adduct Formation & Dosimetry Studies [4]

¢ Objective: Quantify and compare the alkylating potential and genotoxic risk.

e Method: Treat biological molecules like hemoglobin (Hb) or 2'-deoxynucleosides with the test
compounds. Isolate the formed adducts using techniques like high-performance liquid
chromatography (HPLC). Identify and quantify the specific adducts using mass spectrometry (MS)
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and nuclear magnetic resonance (NMR) spectroscopy. The level of adduct formation serves as a
direct measure of the compound's reactivity with biological nucleophiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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